Cas no 290345-46-9 ((2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide)

• Product Name: (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide
• CAS No: 290345-46-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD18833473
• CID: 915328
• PubChem ID: 22897340
• Update Time: 2025-07-20

(2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-ethoxy-N-methyl-,(2S,4R)-(9CI)
• 2-Pyrrolidinecarboxamide, 4-ethoxy-N-methyl-, (2S,4R)-
• (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide

• MDL： MFCD18833473
• Inchi： 1S/C8H16N2O2/c1-3-12-6-4-7(10-5-6)8(11)9-2/h6-7,10H,3-5H2,1-2H3,(H,9,11)/t6-,7+/m1/s1
• InChI Key： RSOSYIHZSSRWHG-RQJHMYQMSA-N
• SMILES： N1C[C@H](OCC)C[C@H]1C(NC)=O

Computed Properties

• Exact Mass: 172.121
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide

Latest Research Advances on (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide (CAS: 290345-46-9) in Chemical Biology and Pharmaceutical Applications

The compound (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide (CAS: 290345-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the stereospecificity of (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide as a key factor in its biological interactions. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this enantiomer exhibits 5-fold greater binding affinity to sigma-1 receptors compared to its (2R,4S) counterpart, suggesting its potential as a neuroprotective agent. The research team utilized X-ray crystallography to elucidate the precise molecular interactions responsible for this selectivity.

In synthetic chemistry advancements, a novel catalytic asymmetric synthesis route for 290345-46-9 was reported in Angewandte Chemie (2024), achieving 98% ee with significantly improved yield (82%) compared to previous methods. This breakthrough employed a chiral iridium catalyst system that simultaneously controls the formation of both stereocenters, addressing previous challenges in the molecule's scalable production.

Pharmacological investigations have revealed promising applications in neurological disorders. Preclinical studies published in Neuropharmacology (2024) demonstrated that (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide modulates glutamate release in hippocampal neurons through sigma-1 receptor agonism, showing efficacy in animal models of ischemic stroke at doses as low as 0.5 mg/kg. The compound's excellent blood-brain barrier penetration (brain/plasma ratio of 3.2) and favorable safety profile in acute toxicity studies position it as a strong candidate for further development.

Emerging research presented at the 2024 American Chemical Society National Meeting suggests potential applications beyond neuroscience. The molecule's unique scaffold has shown inhibitory activity against bacterial aminoacyl-tRNA synthetases, with particular potency against Mycobacterium tuberculosis (MIC = 2.1 μM). This dual pharmacological profile warrants further investigation into its potential as a multifunctional therapeutic agent.

Current challenges in the development of 290345-46-9 include optimizing its metabolic stability (t1/2 = 1.8 h in human liver microsomes) and addressing moderate CYP3A4 inhibition (IC50 = 8.3 μM). Several pharmaceutical companies have initiated medicinal chemistry programs to develop analogs with improved pharmacokinetic properties while maintaining the core pharmacophore structure.

The growing body of research on (2S,4R)-4-ethoxy-N-methylpyrrolidine-2-carboxamide underscores its potential as a versatile scaffold in drug discovery. Future directions likely include combination therapy studies for neurodegenerative diseases, structural optimization for enhanced target selectivity, and exploration of its mechanisms in emerging therapeutic areas such as oncology and infectious diseases.